Cas no 1058705-08-0 (geomycin B)
geomycin B structure
Product Name:geomycin B
CAS No:1058705-08-0
MF:C34H30O15
MW:678.593011379242
CID:2025892
PubChem ID:25058110
Update Time:2025-04-21
geomycin B Chemical and Physical Properties
Names and Identifiers
-
- geomycin B
- 2-Hydroxy-6-(4-(2-hydroxy-6-(4-hydroxy-2-methoxy-6-(methoxycarbonyl)phenoxy)-4-methylbenzoyloxy)-2-methoxy-6-(methoxycarbonyl)phenoxy)-4-methylbenzoate
- 2-Hydroxy-6-(4-{2-hydroxy-6-[4-hydroxy-2-methoxy-6-(methoxycarbonyl)phenoxy]-4-methylbenzoyloxy}-2-methoxy-6-(methoxycarbonyl)phenoxy)-4-methylbenzoate
- CHEMBL507425
- CHEBI:214854
- 1058705-08-0
- 2-hydroxy-6-(4-(2-hydroxy-6-(4-hydroxy-2-methoxy-6-methoxycarbonylphenoxy)-4-methylbenzoyl)oxy-2-methoxy-6-methoxycarbonylphenoxy)-4-methylbenzoic acid
- 2-hydroxy-6-[4-[2-hydroxy-6-(4-hydroxy-2-methoxy-6-methoxycarbonylphenoxy)-4-methylbenzoyl]oxy-2-methoxy-6-methoxycarbonylphenoxy]-4-methylbenzoic acid
-
- Inchi： 1S/C34H30O15/c1-15-7-21(36)27(31(38)39)23(9-15)48-30-20(33(41)46-6)13-18(14-26(30)44-4)47-34(42)28-22(37)8-16(2)10-24(28)49-29-19(32(40)45-5)11-17(35)12-25(29)43-3/h7-14,35-37H,1-6H3,(H,38,39)
- InChI Key： ZHHOOIJQRTVLKW-UHFFFAOYSA-N
- SMILES： COC(C1C(OC2C(C(OC3C=C(C(OC)=O)C(OC4C(C(=O)O)=C(O)C=C(C)C=4)=C(OC)C=3)=O)=C(O)C=C(C)C=2)=C(OC)C=C(O)C=1)=O
Computed Properties
- Exact Mass: 678.15847025Da
- Monoisotopic Mass: 678.15847025Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 49
- Rotatable Bond Count: 14
- Complexity: 1150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.057
- Topological Polar Surface Area: 214Ų
geomycin B Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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